Cas no 861798-38-1 (2-chloro-N-[(diphenylcarbamoyl)methyl]acetamide)

• Product Name: 2-chloro-N-[(diphenylcarbamoyl)methyl]acetamide
• CAS No: 861798-38-1
• MF: C₁₆H₁₅ClN₂O₂
• MW: 302.755502939224
• CID: 5362860
• Update Time: 2025-11-01

2-chloro-N-[(diphenylcarbamoyl)methyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-[(diphenylcarbamoyl)methyl]acetamide
• 2-[(2-Chloroacetyl)amino]-N,N-diphenylacetamide
• Z3887631337

• Inchi： 1S/C16H15ClN2O2/c17-11-15(20)18-12-16(21)19(13-7-3-1-4-8-13)14-9-5-2-6-10-14/h1-10H,11-12H2,(H,18,20)
• InChI Key： MXRHMXLEHWTTJE-UHFFFAOYSA-N
• SMILES： ClCC(NCC(N(C1C=CC=CC=1)C1C=CC=CC=1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 332
• XLogP3: 2.8
• Topological Polar Surface Area: 49.4

Additional information on 2-chloro-N-[(diphenylcarbamoyl)methyl]acetamide

Professional Introduction to Compound with CAS No. 861798-38-1 and Product Name: 2-chloro-N-[(diphenylcarbamoyl)methyl]acetamide

The compound identified by the CAS number 861798-38-1 and the product name 2-chloro-N-[(diphenylcarbamoyl)methyl]acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional attributes, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates a chloro substituent and a diphenylcarbamoyl moiety, which are critical for its reactivity and biological activity. Such features make it a valuable scaffold for designing novel therapeutic agents targeting various biological pathways.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds and their derivatives, owing to their diverse pharmacological properties. The presence of the acetamide group in this compound not only contributes to its solubility and metabolic stability but also enhances its binding affinity to biological targets. This has opened up new avenues for developing small-molecule inhibitors and modulators for therapeutic purposes. The chloro substituent, on the other hand, serves as a versatile handle for further chemical modifications, enabling the synthesis of a wide range of analogs with tailored biological activities.

One of the most compelling aspects of this compound is its potential in the development of drugs that interact with enzymes and receptors involved in critical disease pathways. For instance, studies have shown that derivatives of 2-chloro-N-[(diphenylcarbamoyl)methyl]acetamide exhibit inhibitory effects on certain kinases and proteases, which are overexpressed in cancers and inflammatory diseases. The diphenylcarbamoyl moiety, in particular, has been identified as a key pharmacophore that enhances binding interactions with target proteins. This has led to its incorporation into several drug candidates currently undergoing preclinical evaluation.

The synthesis of this compound involves multi-step organic reactions that highlight the expertise required in medicinal chemistry. The introduction of the chloro group at the appropriate position is crucial for achieving the desired biological activity. Additionally, the protection and deprotection strategies for the diphenylcarbamoyl moiety must be carefully optimized to prevent unwanted side reactions. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such complex molecules, making them more accessible for further research and development.

Recent publications have demonstrated the utility of this compound in high-throughput screening (HTS) campaigns aimed at identifying novel drug candidates. The structural features of 2-chloro-N-[(diphenylcarbamoyl)methyl]acetamide make it an ideal candidate for virtual screening against large databases of protein targets. This approach has accelerated the discovery process by allowing researchers to rapidly assess potential interactions between the compound and biologically relevant molecules. Moreover, computational modeling techniques have been employed to predict binding affinities and optimize lead structures based on experimental data.

The pharmacokinetic properties of this compound are also an area of active investigation. Studies have focused on its absorption, distribution, metabolism, and excretion (ADME) profiles to ensure that it meets the criteria for further clinical development. The presence of both polar (acetamide) and non-polar (aromatic rings) regions in its structure suggests that it may exhibit good oral bioavailability. However, further studies are needed to fully characterize its metabolic stability and potential interactions with cytochrome P450 enzymes.

In conclusion, 2-chloro-N-[(diphenylcarbamoyl)methyl]acetamide (CAS No. 861798-38-1) represents a promising candidate for therapeutic intervention in various diseases. Its unique structural features, coupled with its potential biological activities, make it an attractive scaffold for drug discovery efforts. As research continues to uncover new applications for this compound, it is expected to play a significant role in the development of next-generation pharmaceuticals.